Cas no 182565-32-8 (1-[(4-methoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-[(4-methoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline
• CAS No: 182565-32-8
• MF: C₁₆H₁₇NO₃S
• MW: 303.376083135605
• CID: 3066455
• PubChem ID: 669088
• Update Time: 2025-05-20

1-[(4-methoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 1-[(4-methoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline
• Oprea1_047970
• AK-968/11163082
• AKOS000266288
• 1-((4-Methoxyphenyl)sulfonyl)-1,2,3,4-tetrahydroquinoline
• Cambridge id 5350849
• STK063124
• AB00082216-01
• 4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl methyl ether
• 1-(4-methoxyphenyl)sulfonyl-3,4-dihydro-2H-quinoline
• CS-0302885
• UPCMLD0ENAT5893946:001
• BRD-K86340116-001-01-1
• Oprea1_008270
• SR-01000478075
• Z45498277
• 182565-32-8
• SR-01000478075-1

• Inchi： 1S/C16H17NO3S/c1-20-14-8-10-15(11-9-14)21(18,19)17-12-4-6-13-5-2-3-7-16(13)17/h2-3,5,7-11H,4,6,12H2,1H3
• InChI Key： AXNPNGVJYDDTCZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1C2C=CC=CC=2CCC1)(=O)=O

Computed Properties

• Exact Mass: 303.09291458Da
• Monoisotopic Mass: 303.09291458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-[(4-methoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline

Comprehensive Overview of 1-[(4-methoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline (CAS No. 182565-32-8)

1-[(4-methoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline (CAS No. 182565-32-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a sulfonylated tetrahydroquinoline derivative, exhibits unique structural features that make it valuable for various applications, including drug discovery and material science. Researchers and industry professionals frequently search for information on its synthesis, properties, and potential uses, making it a topic of interest in modern chemistry.

The molecular structure of 1-[(4-methoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline combines a tetrahydroquinoline core with a 4-methoxyphenylsulfonyl substituent. This combination enhances its reactivity and functionality, enabling its use in diverse chemical reactions. The presence of the sulfonyl group is particularly noteworthy, as it often contributes to the compound's stability and bioactivity. Such characteristics are crucial for applications in medicinal chemistry, where this compound is explored for its potential therapeutic effects.

One of the most searched topics related to CAS No. 182565-32-8 is its role in pharmaceutical intermediates. The compound serves as a key building block in the synthesis of more complex molecules, particularly those targeting neurological and inflammatory conditions. Recent studies have highlighted its utility in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in drug development. This aligns with the growing demand for novel treatments in areas such as oncology and neurodegenerative diseases.

In addition to its pharmaceutical applications, 1-[(4-methoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline is also investigated for its potential in material science. Researchers are exploring its use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic cells, due to its electron-rich structure. This versatility makes it a compound of interest for industries focused on sustainable and high-performance materials.

The synthesis of 1-[(4-methoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline typically involves multi-step organic reactions, including sulfonylation and hydrogenation. These processes are often optimized for yield and purity, as the compound's efficacy in downstream applications depends on its chemical integrity. Many researchers search for detailed synthetic protocols and alternative routes to improve efficiency, reflecting the compound's importance in laboratory settings.

From a commercial perspective, the demand for CAS No. 182565-32-8 is driven by its relevance in high-value chemical production. Suppliers and manufacturers frequently list this compound in catalogs targeting pharmaceutical and research institutions. Its pricing and availability are often discussed in forums and industry reports, indicating its significance in the specialty chemicals market.

Safety and handling of 1-[(4-methoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline are also critical considerations. While it is not classified as a hazardous material, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with broader trends in chemical safety and regulatory compliance, which are increasingly emphasized in research and industrial environments.

In summary, 1-[(4-methoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline (CAS No. 182565-32-8) is a multifaceted compound with applications spanning pharmaceuticals, material science, and organic synthesis. Its unique structure and reactivity make it a subject of ongoing research, particularly in the development of new drugs and advanced materials. As interest in sustainable and innovative chemical solutions grows, this compound is poised to remain a key player in scientific and industrial advancements.